Cas no 69135-42-8 (1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo-
• CAS No: 69135-42-8
• Molecular Formula: C₁₁H₁₀O₅
• Molecular Weight: 222.1941
• CID: 1733387
• PubChem ID: 5242129

1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo- Properties

Names and Identifiers

• 1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo-
• 69135-42-8
• 8-Hydroxy-3-methyl-1-oxoisochromane-5-carboxylic acid
• 8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-5-carboxylic acid
• 3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-5-carboxylic acid
• 3,4-dihydro-8-hydroxy-3-methyl-1 h -2-benzopyran-1-one-5-carboxylic acid
• 5-Carboxymellein
• AKOS040734502
• NCGC00386094-01!8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-5-carboxylic acid

• InChIKey： QRLBIKRXEQOMSF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O5/c1-5-4-7-6(10(13)14)2-3-8(12)9(7)11(15)16-5/h2-3,5,12H,4H2,1H3,(H,13,14)
• SMILES： CC1CC2=C(C=CC(=C2C(=O)O1)O)C(=O)O

Computed Properties

• Exact Mass: 222.05282342g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.05282342g/mol
• Heavy Atom Count: 16
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Phthalate esters